Cas no 92028-91-6 ( )

• Product Name: &nbsp
• CAS No: 92028-91-6
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 997741
• PubChem ID: 264318
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-quinolin-2-ylbutanoic acid
• 2-Quinolinebutyric acid
• 4-quinolin-2-yl-butyric acid
• DTXSID60295036
• NSC99374
• 92028-91-6
• NSC-99374
• 4-(quinolin-2-yl)butanoic acid
• AKOS015666614
•  

• Inchi： 1S/C13H13NO2/c15-13(16)7-3-5-11-9-8-10-4-1-2-6-12(10)14-11/h1-2,4,6,8-9H,3,5,7H2,(H,15,16)
• InChI Key： OLJDCUNTSCQLQR-UHFFFAOYSA-N
• SMILES： OC(CCCC1C=CC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 215.09500
• Monoisotopic Mass: 215.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.214
• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: 188.3°C
• Refractive Index: 1.623
• PSA: 50.19000
• LogP: 2.64210